DMH-1

• CAS No.: 1206711-16-1
• Product Name: DMH-1
• Molecular Formula: C24H20N4O
• Molecular Weight: 380.44
• IUPAC Name: 4-[6-(4-propan-2-yloxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• Standard InChI: InChI=1S/C24H20N4O/c1-16(2)29-19-9-7-17(8-10-19)18-13-26-24-22(14-27-28(24)15-18)20-11-12-25-23-6-4-3-5-21(20)23/h3-16H,1-2H3
• Standard InChIKey: JMIFGARJSWXZSH-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C2=CN3C(=C(C=N3)C4=CC=NC5=CC=CC=C45)N=C2
• Appearance: Solid powder
• Description: DMH-1 is a second-generation small molecule BMP inhibitor based on dorsomorphin. DMH-1 effectively inhibits the bone morphogenic protein (BMP) ALK2 receptor (IC50 = 108 nM). Treatment with DMH1 reduced lung metastasis and the tumors were less proliferative and more apoptotic. In the surrounding tumor microenvironment, treatment with DMH1 altered fibroblasts, lymphatic vessels and macrophages to be less tumor promoting. These results indicate that inhibition of BMP signaling may successfully target both the tumor and the surrounding microenvironment to reduce tumor burden and metastasis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DMH1; DMH 1; DMH-1
• Reference: 1: Owens P, Pickup MW, Novitskiy SV, Giltnane JM, Gorska AE, Hopkins CR, Hong CC, Moses HL. Inhibition of BMP signaling suppresses metastasis in mammary cancer. Oncogene. 2014 Jul 7. doi: 10.1038/onc.2014.189. [Epub ahead of print] PubMed PMID: 24998846.; 2: Sheng Y, Sun B, Guo WT, Liu X, Wang YC, Xie X, Xiao XL, Li N, Dong DL. DMH1 (4-[6-(4-Isopropoxyphenyl)pyrazolo [1,5-a]pyrimidin-3-yl] quinoline) is a novel autophagy inhibitor. Br J Pharmacol. 2014 Jun 19. doi: 10.1111/bph.12821. [Epub ahead of print] PubMed PMID: 24943256.; 3: Fotinos A, Nagarajan N, Martins AS, Fritz DT, Garsetti D, Lee AT, Hong CC, Rogers MB. Bone morphogenetic protein-focused strategies to induce cytotoxicity in lung cancer cells. Anticancer Res. 2014 May;34(5):2095-104. PubMed PMID: 24778011.; 4: Hao J, Lee R, Chang A, Fan J, Labib C, Parsa C, Orlando R, Andresen B, Huang Y. DMH1, a small molecule inhibitor of BMP type i receptors, suppresses growth and invasion of lung cancer. PLoS One. 2014 Mar 6;9(6):e90748. doi: 10.1371/journal.pone.0090748. eCollection 2014. PubMed PMID: 24603907; PubMed Central PMCID: PMC3946239.; 5: Matsumoto Y, Hayashi Y, Schlieve CR, Ikeya M, Kim H, Nguyen TD, Sami S, Baba S, Barruet E, Nasu A, Asaka I, Otsuka T, Yamanaka S, Conklin BR, Toguchida J, Hsiao EC. Induced pluripotent stem cells from patients with human fibrodysplasia ossificans progressiva show increased mineralization and cartilage formation. Orphanet J Rare Dis. 2013 Dec 9;8:190. doi: 10.1186/1750-1172-8-190. PubMed PMID: 24321451; PubMed Central PMCID: PMC3892046.; 6: Chang HM, Cheng JC, Klausen C, Leung PC. BMP15 suppresses progesterone production by down-regulating StAR via ALK3 in human granulosa cells. Mol Endocrinol. 2013 Dec;27(12):2093-104. doi: 10.1210/me.2013-1233. Epub 2013 Oct 18. PubMed PMID: 24140593.; 7: Sun B, Sheng Y, Huo R, Hu CW, Lu J, Li SL, Liu X, Wang YC, Dong DL. Bone morphogenetic protein-4 contributes to the down-regulation of Kv4.3 K+ channels in pathological cardiac hypertrophy. Biochem Biophys Res Commun. 2013 Jul 12;436(4):591-4. doi: 10.1016/j.bbrc.2013.05.113. Epub 2013 Jun 6. PubMed PMID: 23747723.; 8: Engers DW, Frist AY, Lindsley CW, Hong CC, Hopkins CR. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of dorsomorphin: the discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe. Bioorg Med Chem Lett. 2013 Jun 1;23(11):3248-52. doi: 10.1016/j.bmcl.2013.03.113. Epub 2013 Apr 11. PubMed PMID: 23639540; PubMed Central PMCID: PMC3677712.; 9: Sun B, Huo R, Sheng Y, Li Y, Xie X, Chen C, Liu HB, Li N, Li CB, Guo WT, Zhu JX, Yang BF, Dong DL. Bone morphogenetic protein-4 mediates cardiac hypertrophy, apoptosis, and fibrosis in experimentally pathological cardiac hypertrophy. Hypertension. 2013 Feb;61(2):352-60. doi: 10.1161/HYPERTENSIONAHA.111.00562. Epub 2012 Dec 17. PubMed PMID: 23248151.; 10: Chouinard-Pelletier G, Jahnsen ED, Jones EA. Increased shear stress inhibits angiogenesis in veins and not arteries during vascular development. Angiogenesis. 2013 Jan;16(1):71-83. doi: 10.1007/s10456-012-9300-2. Epub 2012 Sep 2. PubMed PMID: 22941228.
• PubChem Compound: 50997747
• Last Modified: Nov 11 2021